molecular formula C19H17N3O3 B11070524 1-(4-ethoxyphenyl)-3,6-dihydro[1,4]diazepino[6,5-b]indol-2(1H)-one 4-oxide

1-(4-ethoxyphenyl)-3,6-dihydro[1,4]diazepino[6,5-b]indol-2(1H)-one 4-oxide

Cat. No.: B11070524
M. Wt: 335.4 g/mol
InChI Key: DZCUCWDUIUYCNS-UHFFFAOYSA-N
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Description

    1-(4-ethoxyphenyl)-3,6-dihydro[1,4]diazepino[6,5-b]indol-2(1H)-one 4-oxide: is a complex organic compound with an intriguing structure.

  • It belongs to the diazepinoindole family, characterized by a fused diazepine and indole ring system.
  • The compound’s synthesis involves several steps, leading to its unique properties.
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    Properties

    Molecular Formula

    C19H17N3O3

    Molecular Weight

    335.4 g/mol

    IUPAC Name

    1-(4-ethoxyphenyl)-4-hydroxy-3H-[1,4]diazepino[6,5-b]indol-2-one

    InChI

    InChI=1S/C19H17N3O3/c1-2-25-14-9-7-13(8-10-14)22-18(23)12-21(24)11-17-19(22)15-5-3-4-6-16(15)20-17/h3-11,24H,2,12H2,1H3

    InChI Key

    DZCUCWDUIUYCNS-UHFFFAOYSA-N

    Canonical SMILES

    CCOC1=CC=C(C=C1)N2C(=O)CN(C=C3C2=C4C=CC=CC4=N3)O

    Origin of Product

    United States

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